BE“GH@ Methodological & Application

Check Availability & Pricing

Using Compound X to study protein function in
neurodegenerative disease.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Minizide

Cat. No.: B1220133

References

e 1. The two faces of protein misfolding: gain- and loss-of-function in neurodegenerative
diseases - PMC [pmc.ncbi.nlm.nih.gov]

e 2. mdpi.com [mdpi.com]
e 3. m.youtube.com [m.youtube.com]

e 4. Cell-Based Assays to Assess Neuroprotective Activity | Springer Nature Experiments
[experiments.springernature.com]

e 5. mdbneuro.com [mdbneuro.com]
e 6. bio-rad-antibodies.com [bio-rad-antibodies.com]

e 7. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-
techne.com]

 To cite this document: BenchChem. [Using Compound X to study protein function in
neurodegenerative disease.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220133#using-compound-x-to-study-protein-
function-in-neurodegenerative-disease]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b1220133?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC2234348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2234348/
https://www.mdpi.com/1420-3049/29/12/2812
https://m.youtube.com/watch?v=ahDSjRLb2Hk
https://experiments.springernature.com/articles/10.1007/978-1-0716-4232-0_10
https://experiments.springernature.com/articles/10.1007/978-1-0716-4232-0_10
https://www.mdbneuro.com/cell-based-assays
https://www.bio-rad-antibodies.com/tips-western-blot-detection-of-phosphorylation-events.html
https://www.bio-techne.com/resources/blogs/tips-to-optimize-your-western-blot-for-phosphorylated-protein-detection
https://www.bio-techne.com/resources/blogs/tips-to-optimize-your-western-blot-for-phosphorylated-protein-detection
https://www.benchchem.com/product/b1220133#using-compound-x-to-study-protein-function-in-neurodegenerative-disease
https://www.benchchem.com/product/b1220133#using-compound-x-to-study-protein-function-in-neurodegenerative-disease
https://www.benchchem.com/product/b1220133#using-compound-x-to-study-protein-function-in-neurodegenerative-disease
https://www.benchchem.com/product/b1220133#using-compound-x-to-study-protein-function-in-neurodegenerative-disease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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